![molecular formula C20H21N3O6 B2523686 1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(4-methoxybenzyl)urea CAS No. 955233-46-2](/img/structure/B2523686.png)
1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(4-methoxybenzyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(4-methoxybenzyl)urea is a useful research compound. Its molecular formula is C20H21N3O6 and its molecular weight is 399.403. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The chemical synthesis and characterization of compounds related to 1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(4-methoxybenzyl)urea have been explored for various scientific applications. For instance, the synthesis of deuterium-labeled AR-A014418, a compound with a similar structure, has been achieved for use as an internal standard in LC–MS analysis, indicating its potential in pharmacokinetics studies due to its activities against cancer cells, nociceptive pain, and neurodegenerative disorders (Liang et al., 2020). Similarly, the synthesis of isoxazolidine derivatives has shown applications in corrosion inhibition for low carbon steel in acidic solutions, showcasing the compound's potential in materials science (Alhaffar et al., 2018).
Photodynamic Therapy for Cancer Treatment
Compounds with structures incorporating elements of this compound have been investigated for their photodynamic therapy (PDT) applications. The synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base has demonstrated significant potential for PDT, highlighted by their high singlet oxygen quantum yield (Pişkin et al., 2020).
Radiolabeling for Imaging Applications
Radiolabeled derivatives of benzylurea, including those related to the structure of this compound, have been developed for positron emission tomography (PET) studies. These compounds, designed as specific inhibitors for glycogen synthase kinase-3beta (GSK-3beta), facilitate the exploration of neural pathways and potential treatments for neurodegenerative diseases. However, studies have indicated challenges in brain penetration, limiting their immediate application in cerebral PET studies (Vasdev et al., 2005).
Antimicrobial and Antioxidant Properties
The preparation and characterization of coumarin substituted heterocyclic compounds have revealed high antioxidant activities, suggesting their utility in developing treatments or supplements to combat oxidative stress (Abd-Almonuim et al., 2020). Moreover, the exploration of Schiff bases tethered with triazole and pyrazole rings has shown promising antimicrobial and α-glucosidase inhibitory activities, indicating potential applications in treating microbial infections and managing diabetes (Pillai et al., 2019).
Properties
IUPAC Name |
1-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-[(4-methoxyphenyl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O6/c1-26-15-5-2-13(3-6-15)9-21-19(24)22-10-16-11-23(20(25)29-16)14-4-7-17-18(8-14)28-12-27-17/h2-8,16H,9-12H2,1H3,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJZQOYBFWAKRBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)NCC2CN(C(=O)O2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.